Cas no 1806985-74-9 (3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1806985-74-9
• MF: C₈H₃ClF₅NO
• MW: 259.56053853035
• CID: 4807948
• Update Time: 2025-05-21

3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H3ClF5NO/c9-4-1-3(8(12,13)14)5(2-16)15-6(4)7(10)11/h1-2,7H
• InChI Key： HQCDVCKZZVVWIC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C(C=O)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxaldehyde

3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxaldehyde

The compound with CAS No. 1806985-74-9, known as 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxaldehyde, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising properties, which have been extensively studied in recent years.

The molecular structure of 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxaldehyde consists of a pyridine ring substituted with a chlorine atom at position 3, a difluoromethyl group at position 2, and a trifluoromethyl group at position 5. The carboxaldehyde group is located at position 6 of the pyridine ring. This substitution pattern imparts the compound with unique electronic and steric properties, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel pesticides and herbicides due to its ability to inhibit key enzymes in plant and pest metabolism. The presence of multiple fluorinated groups enhances the compound's stability and bioavailability, making it an attractive candidate for agricultural applications.

In the pharmaceutical industry, 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxaldehyde has been investigated as a potential lead compound for drug discovery. Its structure allows for easy functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. Recent research has focused on its ability to modulate cellular pathways involved in inflammation and cancer, suggesting its potential as an anti-inflammatory or anticancer agent.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitutions at specific positions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact.

In terms of environmental impact, studies have shown that 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxaldehyde exhibits low toxicity to non-target organisms when used as an agrochemical. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and interaction with biological systems. These findings have been instrumental in guiding experimental studies and optimizing its use in various applications.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxaldehyde is a versatile compound with promising applications across multiple industries. Its unique chemical structure and favorable properties make it a valuable tool for researchers seeking innovative solutions in drug discovery, agriculture, and materials science.